Cas no 54922-68-8 (Acetic acid, (4-chlorophenoxy)-, 2-(phenylmethyl)hydrazide)

Acetic acid, (4-chlorophenoxy)-, 2-(phenylmethyl)hydrazide structure
54922-68-8 structure
Product Name:Acetic acid, (4-chlorophenoxy)-, 2-(phenylmethyl)hydrazide
CAS No:54922-68-8
MF:C15H15ClN2O2
MW:290.744802713394
CID:353300
PubChem ID:23275490
Update Time:2025-04-19

Acetic acid, (4-chlorophenoxy)-, 2-(phenylmethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (4-chlorophenoxy)-, 2-(phenylmethyl)hydrazide
    • 54922-68-8
    • DTXSID30877747
    • N'-BENZYL-(4-CLPHO)ACETICACIDHYDRAZIDE
    • Inchi: 1S/C15H15ClN2O2/c16-13-6-8-14(9-7-13)20-11-15(19)18-17-10-12-4-2-1-3-5-12/h1-9,17H,10-11H2,(H,18,19)
    • InChI Key: XWEUTVJGDIHYJC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(NNCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 290.0822054g/mol
  • Monoisotopic Mass: 290.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.4Ų
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